2-methyl-N-{[(2-methyl-4-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-methyl-N-[(2-methyl-4-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15N3O3S/c1-10-5-3-4-6-13(10)15(20)18-16(23)17-14-8-7-12(19(21)22)9-11(14)2/h3-9H,1-2H3,(H2,17,18,20,23)
• InChI Key: IUSNWRYQNRNRBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

The compound “2-methyl-N-{[(2-methyl-4-nitrophenyl)amino]carbonothioyl}benzamide” is a derivative of 2-methyl-4-nitrophenol. It is a rigid molecule due to the presence of internal hydrogen bonding.

Synthesis Analysis

The compound was derived from ortho-toluylchloride and 2-amino-4-picoline. The 2-methyl-4-nitroaniline (NA) was converted into the raw material N-benzyl-2-methyl-4-nitroaniline (BNA), and the solubility of BNA in various organic solvents was calculated gravimetrically.

Molecular Structure Analysis

The molecular structure of the compound is nearly planar. The solubility and crystal structure of BNA make it an excellent solvent for the low-temperature solution growth method used to create single crystals of BNA with orthorhombic structure.

Chemical Reactions Analysis

The compound shows antibacterial activity towards gram-positive and gram-negative bacteria. Further studies are needed to understand the detailed chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The compound has a density of 1.2±0.1 g/cm3, a boiling point of 361.5±30.0 °C at 760 mmHg, and a flash point of 172.4±24.6 °C. It has 5 H bond acceptors, 0 H bond donors, and 2 freely rotating bonds.

Future Directions

The compound’s potential for nonlinear optical (NLO) applications has been noted. Its large nonlinear optical susceptibility, which most inorganic compounds cannot achieve, makes it a promising candidate for future research in the field of electro-optic and magneto-optic applications.